3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid

• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 2-oxo-3-(4-phenylmethoxyphenyl)propanoic acid
• InChI: InChI=1S/C16H14O4/c17-15(16(18)19)10-12-6-8-14(9-7-12)20-11-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,19)
• InChI Key: MVSAOJIYSPMXBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CC(=O)C(=O)O

Description

3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid ( 128437-99-0) is a high-purity organic compound with a molecular formula of C16H14O4 and a molecular weight of 270.28 g/mol, serving as a valuable building block in medicinal chemistry and scientific research . Its synthesis typically involves the benzylation of 4-hydroxybenzaldehyde to form 4-(benzyloxy)benzaldehyde, followed by an aldol condensation reaction with pyruvic acid . In organic synthesis, this compound acts as a versatile precursor that can undergo various reactions, including oxidation of its benzyloxy group to form benzoic acid derivatives, reduction of its carbonyl group to form alcohols, and electrophilic aromatic substitution on the phenyl ring . Researchers are investigating its role as a key intermediate in developing potential therapeutic agents, with studies suggesting its derivatives show promise as potent GPR34 antagonists and selective monoamine oxidase type B (MAO-B) inhibitors, demonstrating high selectivity and low cytotoxicity in preliminary studies . This product is intended for research and development applications in a laboratory setting only. It is not manufactured for diagnostic, therapeutic, or human use. Researchers should handle this material with appropriate personal protective equipment (PPE) and in accordance with all relevant safety protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid typically involves the following steps:

Benzylation: The initial step involves the benzylation of 4-hydroxybenzaldehyde to form 4-(benzyloxy)benzaldehyde.

Aldol Condensation: The benzylated product undergoes aldol condensation with pyruvic acid to yield the desired 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding benzoic acid derivatives.

Reduction: The carbonyl group in the 2-oxopropanoic acid moiety can be reduced to form alcohols.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

Scientific Research Applications

3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid is used as an intermediate in synthesizing complex organic molecules. It is also applicable as a probe in biochemical assays to study enzyme activity and protein interactions.

Role in Organic Synthesis

3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid acts as a building block in creating more complex structures. Its key reactions include:

• Oxidation, leading to benzoic acid derivatives.
• Reduction, resulting in alcohol derivatives.
• Substitution, producing various substituted benzyloxyphenyl derivatives.

Medical Applications

This compound is investigated for potential therapeutic properties, including anti-inflammatory and anticancer activities. Research indicates that the benzyloxy group may enhance the compound's ability to penetrate biological membranes, facilitating interactions with molecular targets like enzymes and receptors. Studies suggest it may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential as a lead compound in drug development.

Industrial Applications

In industry, 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes involved in metabolic pathways, such as those regulating glucose and lipid metabolism.

Pathways Involved: It may modulate signaling pathways related to inflammation and oxidative stress, thereby exerting its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Derivatives

Table 1: Key Structural Analogs and Their Properties

Compound Name	Molecular Formula	Key Functional Groups	Biological Activity	Synthesis Notes	Reference
3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid	C₁₆H₁₄O₄	Benzyloxy phenyl, α-keto acid	Intermediate for PPARγ agonists	Synthesized via oxazolone intermediates and deprotection
(Z)-3-(4-(Benzyloxy)phenyl)-2-(benzyloxyimino)propanoic acid	C₂₃H₂₀NO₅	Benzyloxy phenyl, oxime	Potential prodrug or stabilized derivative	Derived from oxime formation of the parent compound
2-((2-Benzoylphenyl)amino)-3-(4-(benzyloxy)phenyl)propionic acid (Compound 9)	C₂₉H₂₅NO₄	Benzyloxy phenyl, benzamide	PPARγ agonist (EC₅₀ = 120 nM)	Synthesized via EDCI-mediated coupling
4-[4-(Benzyloxy)phenyl]-5-methyl-4H-1,2,4-triazole-3-thiol	C₁₆H₁₅N₃OS	Benzyloxy phenyl, triazole-thiol	Unknown (structural analog)	Prepared via cyclization reactions
3-(4-Benzoylphenylamino)-3-oxopropanoic acid (Compound 4)	C₁₆H₁₃NO₄	Benzoylphenyl amide, β-keto acid	Not specified	Synthesized via ester hydrolysis

Substituent Effects on Bioactivity

• Benzyloxy vs. Benzoyl Groups: The benzyloxy group in the target compound enhances metabolic stability compared to benzoyl derivatives (e.g., Compound 4 in ), which are prone to hydrolysis . PPARγ agonists with benzyloxy substituents (e.g., Compound 9) exhibit higher potency (EC₅₀ = 120 nM) than those with labile enaminone moieties .
• α-Keto Acid vs. Amide/Thiol Moieties: The α-keto acid group in the target compound may participate in hydrogen bonding or keto-enol tautomerism, influencing receptor binding. In contrast, amide (Compound 9) or thiol () groups alter electronic properties and solubility .

Physicochemical Properties

• Lipophilicity: The benzyloxy group increases logP compared to hydroxylated analogs (e.g., 3-(4-hydroxyphenyl)-2-hydroxypropanoic acid in ).
• Acidity: The α-keto acid (pKa ~2.5) is more acidic than propionic acid derivatives (e.g., 3-(4-hydroxyphenyl)propanoic acid, pKa ~4.7) due to electron-withdrawing effects .

Biological Activity

3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anticancer properties. This article explores the compound's biological activity, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid is $C_{16}H_{16}O_4$, with a molecular weight of approximately 270.28 g/mol. The compound features a benzyloxy group attached to a phenyl ring, which is further connected to a 2-oxopropanoic acid moiety. This structural arrangement imparts both aromatic and aliphatic characteristics, contributing to its versatility in biological interactions.

Research indicates that the compound may interact with various molecular targets, including enzymes and receptors involved in key biochemical pathways. Preliminary studies suggest that it exhibits selective cytotoxicity against certain cancer cell lines, indicating its potential as a lead compound in drug development. The benzyloxy group enhances membrane permeability, facilitating the compound's interaction with intracellular targets.

Biological Activities

1. Antimicrobial Properties:
Studies have demonstrated that 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid possesses antimicrobial activity against a range of pathogens. Its mechanism may involve the disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

2. Anticancer Activity:
The compound has shown promising results in inhibiting the proliferation of various cancer cell lines. For instance, it has been reported to selectively induce apoptosis in cancer cells while sparing normal cells, which is crucial for minimizing side effects during treatment.

3. GPR34 Antagonism:
Recent research has identified derivatives of this compound as effective antagonists of the GPR34 receptor, which is implicated in several diseases. One derivative exhibited an IC50 value of 0.059 μM in inhibiting GPR34 activity, demonstrating low cytotoxicity and high selectivity .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications to the benzyloxy and phenyl groups can significantly influence the biological activity of 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid. For example, substituting different functional groups can enhance or diminish its potency against specific targets:

Compound Name	Molecular Formula	Unique Features
3-[3-(Benzyloxy)phenyl]-2-oxopropanoic acid	C16H14O4	Similar structure but different substitution pattern
(R)-3-(4-(Benzyloxy)phenyl)-2-hydroxypropanoic acid	C16H16O4	Hydroxyl group addition changes reactivity
3-[4-(Benzyloxy)-3-methoxyphenyl]-2-oxopropanoic acid	C17H16O5	Contains a methoxy group affecting solubility

These variations highlight the significance of functional groups in modulating the compound's reactivity and biological activity.

Case Studies

Several studies have explored the efficacy of 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid and its derivatives:

• GPR34 Antagonist Study: A series of derivatives were synthesized and evaluated for their ability to inhibit GPR34. The most potent compound displayed significant efficacy in a mouse model for neuropathic pain without toxicity, indicating its therapeutic potential .
• MAO B Inhibition: Related compounds have been developed as selective inhibitors for monoamine oxidase type B (MAO B), with some exhibiting IC50 values in the low nanomolar range (1.4–4.6 nM). These compounds demonstrated high selectivity for MAO B over MAO A, suggesting potential applications in treating neurological disorders .

Q & A

Q. What are the optimal synthetic routes for preparing 3-[4-(Benzyloxy)phenyl]-2-oxopropanoic acid?

Methodological Answer: The synthesis typically involves coupling 4-(benzyloxy)benzaldehyde with a β-keto acid precursor. Key steps include:

• Aldol condensation : Reacting 4-(benzyloxy)benzaldehyde with a β-keto ester (e.g., ethyl acetoacetate) under basic conditions (e.g., sodium ethoxide) to form the α,β-unsaturated ketone intermediate .
• Oxidative cleavage : Using oxidizing agents like potassium permanganate (KMnO₄) or ozone to convert the α,β-unsaturated ketone to the corresponding oxo-propanoic acid derivative .
• Hydrolysis : Acidic or basic hydrolysis of the ester group to yield the final carboxylic acid.

Q. Critical Parameters :

• Temperature control (<60°C) to avoid side reactions during condensation .
• Solvent selection (e.g., ethanol for aldol, aqueous H₂SO₄ for hydrolysis) to optimize yield .

Q. How can researchers ensure purity and structural integrity during synthesis?

Methodological Answer:

• Chromatography : Use reverse-phase HPLC (C18 column, acetonitrile/water gradient) to assess purity (>98%) and detect byproducts .
• Spectroscopic validation :
  • ¹H/¹³C NMR : Confirm the benzyloxy group (δ 5.1 ppm for –OCH₂Ph) and oxo-propanoic acid moiety (δ 2.8–3.2 ppm for –CH₂–, δ 12.5 ppm for –COOH) .
  • FTIR : Verify carbonyl stretches (1700–1750 cm⁻¹ for ketone and carboxylic acid) .
• Mass spectrometry : High-resolution MS (HRMS) to confirm molecular ion ([M+H]⁺) and fragmentation patterns .

Q. What safety protocols are recommended for handling this compound?

Methodological Answer:

• PPE : Use nitrile gloves, lab coats, and safety goggles to avoid dermal/ocular exposure .
• Ventilation : Perform reactions in a fume hood to mitigate inhalation risks, especially during solvent evaporation or acidic hydrolysis .
• Waste disposal : Neutralize acidic waste with sodium bicarbonate before disposal .

Advanced Research Questions

Q. What strategies are effective in modifying the benzyloxy group for structure-activity relationship (SAR) studies?

Methodological Answer:

• De-protection : Catalytic hydrogenation (H₂/Pd-C) to remove the benzyl group, generating 4-hydroxyphenyl derivatives for probing hydroxyl-dependent bioactivity .
• Functionalization :
  • Introduce electron-withdrawing groups (e.g., –NO₂, –CF₃) via electrophilic aromatic substitution to study electronic effects on receptor binding .
  • Replace benzyloxy with alkyl/aryl ethers (e.g., methyl, allyl) to assess steric contributions .
• Biopolymer conjugation : Attach polyethylene glycol (PEG) via ester linkages to enhance solubility for in vivo studies .

Q. How can computational models predict the biological activity of derivatives?

Methodological Answer:

• Docking studies : Use Schrödinger Suite or AutoDock Vina to simulate interactions with target proteins (e.g., cyclooxygenase-2 for anti-inflammatory activity). Input the 3D structure (generated from InChI: InChI=1S/C16H14O4...) to identify key binding residues .
• QSAR modeling : Train models with descriptors like logP, topological polar surface area (TPSA), and Hammett constants to correlate substituents with activity .

Q. What analytical challenges arise in characterizing degradation products under physiological conditions?

Methodological Answer:

• Stability testing : Incubate the compound in phosphate-buffered saline (PBS, pH 7.4, 37°C) and monitor degradation via LC-MS/MS over 24 hours .
• Degradant identification :
  • Major pathway : Hydrolysis of the oxo-propanoic acid to 4-(benzyloxy)benzoic acid (confirmed by HRMS: m/z 243.0763 [M-H]⁻) .
  • Minor pathway : Benzyl group oxidation to 4-hydroxy derivatives (detected via UV-Vis at λ 280 nm) .
• Mitigation : Use prodrug strategies (e.g., methyl esterification) to enhance stability .